molecular formula C13H14BN3O3 B8482358 [5-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropyl]pyridin-3-yl]boronic acid

[5-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropyl]pyridin-3-yl]boronic acid

Cat. No.: B8482358
M. Wt: 271.08 g/mol
InChI Key: FLRXTTDRGZVEMY-UHFFFAOYSA-N
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Description

[5-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropyl]pyridin-3-yl]boronic acid is a useful research compound. Its molecular formula is C13H14BN3O3 and its molecular weight is 271.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14BN3O3

Molecular Weight

271.08 g/mol

IUPAC Name

[5-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropyl]pyridin-3-yl]boronic acid

InChI

InChI=1S/C13H14BN3O3/c18-14(19)10-5-9(6-15-7-10)13(3-4-13)12-16-11(17-20-12)8-1-2-8/h5-8,18-19H,1-4H2

InChI Key

FLRXTTDRGZVEMY-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CN=C1)C2(CC2)C3=NC(=NO3)C4CC4)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a vial containing the title compound from Example 72 Step B (0.03 g, 0.10 mmol), bis(pinacolato)diboron (0.050 g, 0.20 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.018 g, 0.020 mmol), tricyclohexylphosphine (11 mg, 0.039 mmol) and potassium acetate (0.029 g, 0.294 mmol) was added 1,4-dioxane (1.0 ml). The vial was capped tightly and heated to 80° C. overnight. The reaction was then concentrated under reduced pressure to provide the title compound: LCMS m/z 245.70 [M+H]+.
Name
title compound
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
0.05 g
Type
reactant
Reaction Step One
Quantity
11 mg
Type
reactant
Reaction Step One
Name
potassium acetate
Quantity
0.029 g
Type
reactant
Reaction Step One
Quantity
0.018 g
Type
catalyst
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step Two

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